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Compound of Interest

Compound Name:
5-Bromo-4-

(cyclohexylmethyl)pyrimidine

CAS No.: 1346697-43-5

Cat. No.: B11862471

Get Quote

Part 1: Executive Summary & Immediate
Classification[1][2]
The Bottom Line: 5-Bromo-4-(cyclohexylmethyl)pyrimidine must be classified and disposed

of as Halogenated Organic Waste. Under no circumstances should this compound be

introduced into non-halogenated solvent streams or standard trash.[1][2] The presence of the

bromine atom at the C-5 position mandates high-temperature incineration with acid gas

scrubbing to prevent the release of hydrogen bromide (HBr) and brominated dioxins.[1]

Operational Directive:

Primary Waste Stream: Halogenated Organic Solids (or Liquids if in solution).[1][2]

Segregation: STRICTLY SEPARATE from non-halogenated solvents (e.g., Acetone,

Methanol) to prevent costly reclassification of bulk waste.[2]

Disposal Method: High-temperature incineration at an EPA-permitted facility.[1][2]
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Part 2: Hazard Identification & Technical Profile[1][2]
[3]
To ensure safe handling, researchers must understand the physicochemical profile that dictates

these disposal procedures.[1][2] While specific data for this exact intermediate may be sparse,

its behavior is consistent with the 5-bromopyrimidine family.[1][2]

Physicochemical & Hazard Profile[1]
Property Specification Operational Implication

Chemical Structure
Pyrimidine ring + Br (C5) +

Cyclohexylmethyl (C4)

Halogenated: Requires

specialized incineration.[1][2]

Physical State
Solid (typically off-white/yellow

crystalline)

Dispose of via solid waste

drums unless dissolved.[1][2]

Solubility
Soluble in DMSO, DCM,

Methanol; Low water solubility

Do not attempt to wash down

sink drains.[2]

Reactivity
Stable; Incompatible with

strong oxidizers

Keep away from nitric

acid/peroxides in waste

storage.[1][2]

Toxicity
Irritant (Skin/Eye/Respiratory);

Acute Tox (Oral)

PPE (Nitrile gloves, safety

glasses, fume hood) is

mandatory.[2]

EPA/RCRA Status
Hazardous Waste (Generator

Knowledge)

Must be manifested; likely not

P/U listed by name but treated

as toxic/halogenated.[1][2]
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Expert Insight: The bromine-carbon bond is relatively stable but can hydrolyze or react under

high thermal stress.[1][2] In a fire or improper incineration scenario, this releases acidic HBr

gas, which is why "fuel blending" (a common, cheaper disposal method for non-halogenated

solvents) is generally prohibited for this compound.[2]

Part 3: Step-by-Step Disposal Protocol
A. Waste Segregation Decision Tree
Effective disposal starts at the bench. Use this logic flow to determine the correct waste

container.
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Waste Generation:
5-Bromo-4-(cyclohexylmethyl)pyrimidine

What is the Physical State?

Solid / Powder
(Pure or Contaminated)

Solid/Wipes

Liquid / Solution
(Mother Liquor)

Solution

Stream A:
Solid Hazardous Waste

(Trace Halogens)

Package in Drum

Is the solvent Halogenated?
(e.g., DCM, Chloroform)

Solvent is Non-Halogenated
(e.g., MeOH, DMSO)

No

Stream B:
Halogenated Solvent Waste

Yes

CRITICAL:
Contaminates Stream ->

Treat ENTIRE volume as Halogenated

Click to download full resolution via product page

Figure 1: Decision logic for segregating brominated pyrimidine waste. Note that adding even a

small amount of this compound to a non-halogenated solvent converts the entire container into

"Halogenated Waste" for disposal purposes.
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B. Solid Waste Procedure (Pure Compound &
Contaminated Debris)
Applies to: Expired reagent, weighing boats, contaminated gloves, silica gel from columns.[2]

Collection: Place waste in a wide-mouth high-density polyethylene (HDPE) jar or a dedicated

hazardous waste drum lined with a 6-mil poly bag.

Labeling:

Affix a hazardous waste label immediately.[1][2]

Constituents: Write "Solid Waste Contaminated with 5-Bromo-4-
(cyclohexylmethyl)pyrimidine."

Hazard Checkbox: Check "Toxic" and "Irritant."[1][2]

Closure: Ensure the lid is screwed on tightly when not actively adding waste. Do not leave

funnels in open bottles.

C. Liquid Waste Procedure (Solutions)
Applies to: Reaction mixtures, mother liquors, HPLC effluent.

Compatibility Check: Ensure the waste container does not contain strong oxidizers or acids

that could react with the pyrimidine ring.[1][2]

Container Selection: Use a chemically resistant carboy (HDPE or Glass).[1][2]

Labeling:

Label as "HALOGENATED SOLVENT WASTE."

List all solvents (e.g., "Dichloromethane 90%, 5-Bromo-4-(cyclohexylmethyl)pyrimidine
<5%").

Warning: Never label this simply as "Organic Waste." The "Halogenated" designation is a

legal shipping requirement.[1][2]
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Secondary Containment: Store the carboy in a secondary tray capable of holding 110% of

the container's volume.

Part 4: Emergency Spill Response
In the event of a spill, rapid containment prevents exposure and environmental release.

1. Alert & Protect
Evacuate area, PPE ON

2. Assess Scale
< 100g vs > 100g

Minor Spill
(Lab Staff Handle)Small/Contained

Major Spill
(Call EHS/Hazmat)

Large/Respiratory Threat

3. Containment
Cover with absorbent pads

or vermiculite

4. Decontamination
Sweep/Scoop into

Solid Waste Container

5. Surface Wash
Soap & Water x2

Click to download full resolution via product page

Figure 2: Workflow for responding to solid or liquid spills of 5-Bromo-4-
(cyclohexylmethyl)pyrimidine in the laboratory.

Specific Cleanup Steps:

PPE: Double nitrile gloves, lab coat, and safety goggles.[1][2] If powder is aerosolized, use a

P95/N95 respirator.[1][2]

Solids: Gently sweep up to avoid dust generation.[1][2] Do not use a standard vacuum

cleaner.[1][2]

Liquids: Absorb with vermiculite, sand, or commercial solvent spill pads.[1][2]

Decontamination: Wash the area with a soap and water solution.[1][2] Collect all absorbent

materials and disposable PPE into the Solid Hazardous Waste stream.[1][2]

Part 5: Regulatory Compliance & Final
Disposition[1][2]
EPA Resource Conservation and Recovery Act (RCRA)
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While this specific chemical may not be explicitly listed on the EPA "P" or "U" lists, it is

regulated under the "Cradle-to-Grave" mandate.[2] The generator is responsible for

characterizing the waste.[1][2]

Waste Characterization: Due to the halogen content, this waste exhibits the characteristic of

toxicity (if tested) and requires specific treatment standards.

Prohibited Disposal:

NO Drain Disposal (Illegal under Clean Water Act).[1][2]

NO Evaporation (Illegal fugitive emissions).[1][2]

NO Regular Trash.[1][2]

Final Disposition Method
The waste management vendor must transport this material to a TSDF (Treatment, Storage,

and Disposal Facility) permitted for:

High-Temperature Incineration: >1000°C with secondary combustion chamber.[1][2]

Gas Scrubbing: To neutralize HBr emissions.[1][2]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.capotchem.cn/doc/viewmsds_157335-97-2.html
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.capotchem.cn/doc/viewmsds_157335-97-2.html
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromopyrimidine
https://www.benchchem.com/product/b11862471?utm_src=pdf-custom-synthesis#bc-rfq
https://www.capotchem.cn/doc/viewmsds_157335-97-2.html
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://static.nsta.org/pdfs/ChemicalHygienePlanQuickReferenceGuide.pdf
https://www.bard.edu/wwwmedia/files/3393774/2/OSHA%20Lab%20Standard.pdf
https://www.benchchem.com/product/b11862471/docs#operational-disposal-guide-5-bromo-4-cyclohexylmethyl-pyrimidine
https://www.benchchem.com/product/b11862471/docs#operational-disposal-guide-5-bromo-4-cyclohexylmethyl-pyrimidine
https://www.benchchem.com/product/b11862471/docs#operational-disposal-guide-5-bromo-4-cyclohexylmethyl-pyrimidine
https://www.benchchem.com/product/b11862471/docs#operational-disposal-guide-5-bromo-4-cyclohexylmethyl-pyrimidine
https://www.benchchem.com/product/b11862471?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11862471?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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